Cas no 1346707-87-6 (2-Isobutoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)

2-Isobutoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine structure
1346707-87-6 structure
Product Name:2-Isobutoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
CAS No:1346707-87-6
MF:C15H24BNO3
MW:277.166964530945
MDL:MFCD14585580
CID:1034212
PubChem ID:49760494
Update Time:2025-04-20

2-Isobutoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 2-Isobutoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
    • 2-(2-methylpropoxy)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
    • MB13614
    • 2-isobutoxy-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)pyridine
    • MFCD14585580
    • 1346707-87-6
    • DTXSID00678228
    • DB-251532
    • 2-(ISOBUTOXY)PYRIDINE-4-BORONIC ACID PINACOL ESTER
    • MDL: MFCD14585580
    • Inchi: 1S/C15H24BNO3/c1-11(2)10-18-13-9-12(7-8-17-13)16-19-14(3,4)15(5,6)20-16/h7-9,11H,10H2,1-6H3
    • InChI Key: KUEJHWXWCLEZPL-UHFFFAOYSA-N
    • SMILES: O1B(C2C=CN=C(C=2)OCC(C)C)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 277.1849238g/mol
  • Monoisotopic Mass: 277.1849238g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 317
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.6Ų

2-Isobutoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Pricemore >>

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Chemenu
CM135068-1g
2-Isobutoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
1346707-87-6 95 %
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Chemenu
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2-Isobutoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
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abcr
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